N-Methylethenesulfonamide

• IUPAC Name: N-methylethenesulfonamide
• InChI: InChI=1S/C3H7NO2S/c1-3-7(5,6)4-2/h3-4H,1H2,2H3
• InChI Key: MVUKBEZYHBERNA-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C=C
• Molecular Formula: C3H7NO2S
• DSSTOX Substance ID: DTXSID80619598
• Molecular Weight: 121.16 g/mol
• CAS RN: 27325-97-9

Description

“N-Methylethenesulfonamide” is a chemical compound with the molecular formula C3H7NO2S. It has a molecular weight of 121.16.

Molecular Structure Analysis

The molecular structure of “N-Methylethenesulfonamide” consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms. The exact structure is not clearly mentioned in the available resources.

Physical And Chemical Properties Analysis

“N-Methylethenesulfonamide” has a boiling point of 180.5°C at 760mmHg and a density of 1.176g/cm3. The exact physical and chemical properties are not clearly mentioned in the available resources.

Scientific Research Applications

Continuous Production as a Diazomethane Precursor

N-Methyl-N-nitroso-p-toluenesulfonamide (MNTS), a related compound to N-Methylethenesulfonamide, is an important precursor for diazomethane, a reagent used in the production of pharmaceuticals and fine chemicals. A study developed a continuous multistep synthesis for MNTS using microreaction technology, offering advantages over traditional batch-wise preparation due to the properties of the reaction steps, such as exothermic reactions and the use of toxic reagents (Struempel et al., 2009).

Copper-Catalyzed Radical N-Demethylation

A copper-catalyzed N-demethylation of N-methyl amides, using N-fluorobenzenesulfonimide as an oxidant, has been developed. This process involves successive single-electron transfer, hydrogen-atom transfer, and hydrolysis, resulting in the formation of N-(phenylsulfonyl)benzenesulfonamide, demonstrating the utility of similar sulfonamide compounds in complex chemical reactions (Yi et al., 2020).

Anticancer and Antiviral Applications

N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed potential in developing therapeutic agents due to their significant biological activities (Küçükgüzel et al., 2013).

QSAR Studies and Anticancer Properties

A study on novel N-acyl-4-chloro-5-methyl-2-(R1-methylthio)benzenesulfonamides revealed their anticancer activity against various human cancer cell lines. QSAR (Quantitative Structure-Activity Relationship) studies showed the dependency of anticancer activity on various molecular properties, highlighting the potential of sulfonamides in cancer treatment (Żołnowska et al., 2015).

Role in Aminomethylation

N-(p-Toluenesulfonylmethyl)-p-toluenesulfonamide is used in aminomethylation, a reaction that forms N-tosyl-aminomethylated compounds. This process is essential for producing various chemical compounds, including N-tosylpyrroles (Kinoshita et al., 1986).

Food Safety Concerns

Perfluorooctanesulfonamides, related to N-Methylethenesulfonamide, have been found in Canadian Total Diet Study composite food samples, raising concerns about human exposure to these chemicals (Tittlemier et al., 2006).

Antimycotic Activity

Some N-(5-pyrimidinyl)benzenesulfonamide derivatives showed slight antimycotic activity against strains of Candida albicans and Candida tropicalis, indicating potential applications in antimycotic treatments (Pecorari et al., 1987).

Safety and Hazards

“N-Methylethenesulfonamide” may pose certain hazards. It’s important to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use personal protective equipment.